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Compound of Interest

Compound Name: Fluoroacetic anhydride

CAS No.: 407-33-0

Cat. No.: B1329317

Get Quote

Executive Summary: The Latent Metabolic Threat
Fluoroacetic anhydride (FAA) [Bis(fluoroacetic) anhydride] is a specialized acylating agent

distinct from the common trifluoroacetic anhydride (TFAA). While both are corrosive

anhydrides, FAA possesses a catastrophic toxicity profile due to its hydrolysis into fluoroacetic

acid (fluoroacetate).

Unlike TFAA, which metabolizes to the chemically stable trifluoroacetate, FAA undergoes

"lethal synthesis" in vivo. It is a metabolic poison that hijacks the Krebs cycle, leading to citrate

accumulation, cellular respiration collapse, and death. Handling FAA requires Biosafety Level 3

(BSL-3) chemical equivalents, not just standard organic synthesis protocols.

Part 1: Critical Disambiguation & Molecular Identity
WARNING: Do not confuse Fluoroacetic Anhydride (FAA) with Trifluoroacetic Anhydride
(TFAA).
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Feature
Fluoroacetic Anhydride

(FAA)

Trifluoroacetic Anhydride

(TFAA)

Formula

Primary Hazard
Metabolic Poison

(Mitochondrial Blockade)
Corrosive / Acid Burn

Hydrolysis Product
Monofluoroacetic Acid

(Compound 1080 precursor)

Trifluoroacetic Acid (Strong

acid, stable)

Mechanism
Inhibits Aconitase (Lethal

Synthesis)
Acidosis / Tissue destruction

Handling Level
High Containment

(Glovebox/Class II Hood)
Standard Fume Hood

Part 2: Mechanism of Toxicity (The "Lethal
Synthesis")[1]
The extreme danger of FAA lies in its similarity to acetic anhydride. Upon contact with moisture

(in air or tissue), it rapidly hydrolyzes to fluoroacetate. The body mistakes fluoroacetate for

acetate, activating it into Fluoroacetyl-CoA.

This mimicry allows the toxin to enter the Krebs Cycle (TCA Cycle), where Citrate Synthase

condenses it with oxaloacetate to form (-)-erythro-2-fluorocitrate. This metabolite is the actual

poison—a "suicide substrate" that binds irreversibly to Aconitase, halting cellular respiration.

Figure 1: The Lethal Synthesis Pathway
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Caption: Mechanism of Action. FAA hydrolyzes to fluoroacetate, which is metabolically

converted to fluorocitrate, irreversibly blocking Aconitase.
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Part 3: Physical Properties & Stability[2]
FAA is moisture-sensitive.[1] Data below refers to the anhydride and its hydrolysis product

(Fluoroacetic acid), which dictates the toxicity profile.

Property Data (Approximate/Inferred*)

Physical State Colorless liquid, pungent odor.[2]

Boiling Point ~160–165°C (Est. based on acid BP)

Solubility
Soluble in DCM, Ether, THF.[1][3] Reacts

violently with water.

Hydrolysis Rate
Rapid. Generates 2 equivalents of Fluoroacetic

acid.[4]

LD50 (Oral, Rat) ~0.1 – 0.2 mg/kg (Based on Na-Fluoroacetate)

Skin Absorption
Extremely High. Fatal systemic toxicity via

dermal route.

*Note: Pure FAA is rare; properties often inferred from the acid (CAS 144-49-0) or sodium salt

(CAS 62-74-8).

Part 4: Engineering Controls & PPE (The Self-
Validating System)
Safety relies on a redundant barrier system. If one barrier fails (e.g., glove tear), the

engineering control (airflow) must capture the hazard.

Personal Protective Equipment (PPE)
Respiratory: A standard N95 is insufficient. Use a full-face respirator with organic vapor/acid

gas cartridges (OV/AG) if working outside a glovebox (not recommended).

Dermal (Hands):
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Primary Layer: Laminate film gloves (e.g., Silver Shield / 4H). Nitrile is permeable to

anhydrides and small fluorinated organics over time.

Secondary Layer: 8 mil Nitrile (for dexterity and mechanical protection over the laminate).

Technique: "Double-gloving" with breakthrough monitoring. Change outer gloves

immediately upon splash.

Body: Tyvek lab coat or chemically resistant apron.

Engineering Controls
Primary Containment:Inert Atmosphere Glovebox is the Gold Standard.

Secondary Containment: Class II Type B2 Biosafety Cabinet (Total Exhaust) or a high-

performance chemical fume hood. Do not use recirculating hoods.

Part 5: Operational Protocol
Figure 2: Safe Handling Workflow
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1. Preparation
Dry Glassware, Inert Gas (Ar/N2)

2. Transfer
Syringe/Cannula ONLY

(No pouring)

 Moisture Exclusion

3. Reaction
Closed System

Secondary Containment Tray

4. Quenching
Controlled Addition to

Ice/Base (NaOH)

 Residual FAA destruction

5. Waste Disposal
Segregated as P-List
(Acute Hazardous)

 Label: TOXIC FLUOROACETATE

Click to download full resolution via product page

Caption: Operational workflow emphasizing moisture exclusion and segregated waste streams.

Step-by-Step Methodology
Setup: All glassware must be oven-dried. FAA reacts with ambient moisture to release toxic

acid fumes.

Transfer: Never pour FAA. Use oven-dried glass syringes with Luer-lock needles. Transfer

under positive nitrogen pressure.

Reaction: Perform all reactions in a sealed vessel vented through a scrubber (NaOH trap) to

neutralize any escaping acid vapors.
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Quenching (Critical):

Do not add water to FAA.

Add the reaction mixture dropwise into a stirred, cooled solution of 10% NaOH or

NaHCO3.

Warning: This converts FAA to Sodium Fluoroacetate. While the corrosive anhydride is

gone, the solution is now a solution of "Compound 1080" (Rodenticide). It remains lethal.

Part 6: Decontamination & Emergency Response
Spill Management

Evacuate: Immediate evacuation of the lab. Allow aerosols to settle (30 min).

Neutralization:

Do not use standard spill kits (clay/sand) alone.

Cover spill with Lime (Calcium Oxide) or Soda Ash to neutralize the acid.

Absorb with vermiculite.

Disposal: All cleanup materials must be incinerated as hazardous waste. Label clearly:

"CONTAINS FLUOROACETATE - DO NOT AUTOCLAVE."

Medical Management (Supportive)
There is no guaranteed antidote. Treatment focuses on extending the window for the body to

clear the toxin.

Immediate Action: Decontaminate skin with copious soap and water (15 mins). Speed is vital

to prevent systemic absorption.

Therapeutic Intervention (Clinical Context):

Ethanol Loading: Similar to methanol poisoning, ethanol may compete for acetate

transporters/enzymes, potentially slowing the conversion of fluoroacetate to fluorocitrate
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[1].

Acetate Administration: Sodium acetate or glycerol monoacetate (Monoacetin) can be

administered to outcompete fluoroacetate at the Acetyl-CoA synthetase step [2].

Calcium Gluconate: To treat hypocalcemia induced by the poisoning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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